N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-[2-(4-imino-5-oxooxolan-3-yl)phenyl]benzamide
• InChI: InChI=1S/C17H14N2O3/c18-15-13(10-22-17(15)21)12-8-4-5-9-14(12)19-16(20)11-6-2-1-3-7-11/h1-9,13,18H,10H2,(H,19,20)
• InChI Key: RPZHHRSIFPIGGO-UHFFFAOYSA-N
• SMILES: C1C(C(=N)C(=O)O1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3

Description

N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide, also known as NIFB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. NIFB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide involves its ability to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. By inhibiting PARP activity, N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide can induce apoptosis in cancer cells.
Biochemical and physiological effects:
In addition to its potential anti-cancer effects, N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been shown to have other biochemical and physiological effects. For example, N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications. N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide in lab experiments is its relatively simple synthesis method, which allows for the production of high yields and purity. Additionally, N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been shown to have a variety of biochemical and physiological effects, making it a versatile tool for studying various biological processes. However, one limitation of using N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several potential future directions for research on N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide. One area of interest is its potential use as a treatment for cancer, particularly in combination with other anti-cancer drugs. Additionally, research could focus on the development of more potent and selective PARP inhibitors based on the structure of N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide. Finally, further study is needed to fully understand the biochemical and physiological effects of N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide, as well as its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide involves several steps, including the reaction of 4-nitrophenylhydrazine with furfural to form a hydrazone intermediate. This intermediate is then reacted with 4-aminobenzoic acid to form N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide. The synthesis of N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been optimized to produce high yields and purity, making it a viable candidate for further study.

Scientific Research Applications

N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide has been studied for its potential therapeutic applications, including its ability to inhibit the growth of cancer cells. Research has shown that N-[2-(4-imino-5-oxotetrahydro-3-furanyl)phenyl]benzamide can induce apoptosis, or programmed cell death, in cancer cells, making it a potential treatment for various types of cancer.